Cas no 937655-29-3 (2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine)

• Product Name: 2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine
• CAS No: 937655-29-3
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 1000023
• PubChem ID: 16494821
• Update Time: 2025-06-09

2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-Thiazoleethanamine, 2-methoxy-
• 2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine

• Inchi： 1S/C6H10N2OS/c1-9-6-8-4-5(10-6)2-3-7/h4H,2-3,7H2,1H3
• InChI Key： QETPGWIMOSONBY-UHFFFAOYSA-N
• SMILES： S1C(CCN)=CN=C1OC

Additional information on 2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine

Recent Advances in the Study of 2-(2-Methoxy-1,3-thiazol-5-yl)ethan-1-amine (CAS: 937655-29-3)

The compound 2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine (CAS: 937655-29-3) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic amine, characterized by a methoxy-substituted thiazole ring, serves as a versatile building block in drug discovery and has been explored for its pharmacological properties. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

Structural analyses reveal that the electron-rich thiazole ring and the primary amine moiety in 937655-29-3 provide multiple sites for chemical modification, making it particularly valuable for structure-activity relationship (SAR) studies. Computational modeling suggests that the compound's molecular geometry allows for favorable interactions with biological targets, especially those involving hydrogen bonding and π-π stacking. These properties have led to its incorporation in several drug discovery programs, particularly in the development of kinase inhibitors and GPCR modulators.

Recent pharmacological investigations have demonstrated that derivatives of 2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine exhibit promising activity against inflammatory markers and neurodegenerative disease targets. In particular, studies published in the Journal of Medicinal Chemistry (2023) reported significant neuroprotective effects in cellular models of Parkinson's disease, with EC50 values in the low micromolar range. The compound's ability to cross the blood-brain barrier, as confirmed by in vivo pharmacokinetic studies, enhances its potential as a central nervous system (CNS) drug candidate.

Synthetic methodologies for 937655-29-3 have been optimized in recent years, with green chemistry approaches achieving yields exceeding 85% while reducing hazardous byproducts. A 2024 study in Organic Process Research & Development detailed a novel continuous flow synthesis route that improves scalability and reduces production costs. These advancements address previous challenges in large-scale production and have facilitated broader investigation of this compound's therapeutic potential.

The safety profile of 2-(2-methoxy-1,3-thiazol-5-yl)ethan-1-amine has been systematically evaluated through comprehensive toxicological studies. Acute toxicity tests in rodent models showed favorable results, with LD50 values suggesting a wide therapeutic window. Genotoxicity assessments, including Ames tests and micronucleus assays, indicated no significant mutagenic potential at therapeutic concentrations. These findings support further preclinical development of derivatives based on this chemical scaffold.

Current research directions include exploring the compound's potential in combination therapies and its use in targeted drug delivery systems. Recent patent filings (2023-2024) describe novel conjugates of 937655-29-3 with nanoparticles and antibody-drug complexes, demonstrating enhanced tissue specificity in cancer models. As understanding of its mechanism of action deepens, this versatile building block continues to offer new opportunities for medicinal chemistry innovation and drug development.